Cas no 39760-56-0 (Triethyl (2E)-3-Methyl-4-phosphonocrotonate)

• Product Name: Triethyl (2E)-3-Methyl-4-phosphonocrotonate
• CAS No: 39760-56-0
• Molecular Formula: C₁₁H₂₁O₅P
• Molecular Weight: 264.25524
• CID: 291836

Triethyl (2E)-3-Methyl-4-phosphonocrotonate Properties

Names and Identifiers

• 2-Butenoic acid, 4-(diethoxyphosphinyl)-3-methyl-, ethyl ester, (2E)-
• Triethyl (2E)-3-Methyl-4-phosphonocrotonate
• ethyl 4-diethoxyphosphoryl-3-methylbut-2-enoate
• Triethyl (2E)-3-Meth
• 2-Butenoic acid,4-(diethoxyphosphinyl)-3-methyl-,ethyl ester,(2E)
• 3-methyl-4-diethoxyphosphonyl-but-2-enoic aci
• Crotonicacid,3-methyl-4-phosphono-,triethyl ester (7CI)
• Diethyl3-ethoxycarbonyl-2-methyl-2-propenyl phosphonate
• ethyl 4-(diethoxyphosphono)-3-methylbuta-2-enoate
• Triethyl 4-phosphono-3-methyl-2-butenoate
• Triethyl(3-methyl-4-phosphono)crotonate
• Triethyl3-methyl-4-phosphono-2-butenoate

• InChIKey： OQKGPUSERILONW-CSKARUKUSA-N
• Inchi： InChI=1S/C11H21O5P/c1-5-14-11(12)8-10(4)9-17(13,15-6-2)16-7-3/h8H,5-7,9H2,1-4H3/b10-8+
• SMILES： CCOC(=O)/C=C(\C)/CP(=O)(OCC)OCC

Computed Properties

• Exact Mass: 264.11300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 9
• Heavy Atom Count: 17

Experimental Properties

• LogP: 2.76190
• PSA: 71.64000